Cas no 1777-89-5 (Morphinan-6,10-diol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, (5a,6a)-)

• Product Name: Morphinan-6,10-diol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, (5a,6a)-
• CAS No: 1777-89-5
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 233428
• PubChem ID: 12310665
• Update Time: 2025-04-19

Morphinan-6,10-diol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, (5a,6a)- Chemical and Physical Properties

Names and Identifiers

• Morphinan-6,10-diol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, (5a,6a)-
• 10-HYDROXYCODEINE
• 10-Hydroxycodeine (7,8-Didehydro-4,5a-epoxy-3-methoxy-17-methylmorphinan-6a,10-diol)
• 4,5-Epoxy-3-methoxy-17-methyl-morphin-7-en-6,10-diol
• 4,5-epoxy-3-methoxy-17-methyl-morphin-7-ene-6,10-diol
• 7,8-DIDEHYDRO-4,5A-EPOXY-3-METHOXY-17-METHYLMORPHINAN-6A,10-DIOL
• CODEINE IMP E
• Codeine,10-hydroxy
• 10-Hydroxycodeine (1mg/ml in Acetonitrile)
• Morphinan-6,10-diol,7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-,(5a,6a)-
• Codeine monohydrate impurity E [EP]
• (5alpha,6alpha)-7,8-Didehydro-4,5-epoxy-3-methoxy-17-methylmorphinan-6,10-diol
• CODEINE MONOHYDRATE IMPURITY E [EP IMPURITY]
• LG15ICI5H5
• Morphinan-6,10-diol, 7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, (5alpha,6alpha)-
• 1777-89-5
• NSC-63826
• SCHEMBL918542
• CODEINE PHOSPHATE HEMIHYDRATE IMPURITY E [EP IMPURITY]
• UNII-LG15ICI5H5
• 4,5alpha-Epoxy-3-methoxy-17-methyl-7,8-didehydromorphinan-6alpha,10xi-diol
• Codeine hydrochloride dihydrate impurity E [EP]
• CODEINE PHOSPHATE SESQUIHYDRATE IMPURITY E [EP IMPURITY]
• Codeine phosphate sesquihydrate impurity E [EP]
• DTXSID501316239
• NSC 63826
• (5.ALPHA.,6.ALPHA.)-7,8-DIDEHYDRO-4,5-EPOXY-3-METHOXY-17-METHYLMORPHINAN-6,10-DIOL
• 4,5.ALPHA.-EPOXY-3-METHOXY-17-METHYL-7,8-DIDEHYDROMORPHINAN-6.ALPHA.,10.XI.-DIOL
• MORPHINAN-6,10-DIOL, 7,8-DIDEHYDRO-4,5-EPOXY-3-METHOXY-17-METHYL-, (5.ALPHA.,6.ALPHA.)-
• Codeine phosphate hemihydrate impurity E [EP]
• CODEINE HYDROCHLORIDE DIHYDRATE IMPURITY E [EP IMPURITY]

• Inchi： 1S/C18H21NO4/c1-19-8-7-18-10-4-5-11(20)17(18)23-16-12(22-2)6-3-9(13(16)18)15(21)14(10)19/h3-6,10-11,14-15,17,20-21H,7-8H2,1-2H3/t10-,11-,14-,15?,17-,18-/m0/s1
• InChI Key： ZDGQZOCAKDGPRA-NMDMOAIDSA-N
• SMILES： O1C2=C(C=CC3C([C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)O)OC

Computed Properties

• Exact Mass: 315.14700
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.16000
• LogP: 0.92990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans